2-Amino-1-(4-fluorophenyl)ethanone
Overview
Description
“2-Amino-1-(4-fluorophenyl)ethanone” is a chemical compound with the molecular formula C8H8FNO . It is also known by other names such as “2-Amino-4’-fluoroacetophenone” and "2-amino-1-(4-fluorophenyl)ethan-1-one" .
Synthesis Analysis
While specific synthesis methods for “2-Amino-1-(4-fluorophenyl)ethanone” were not found, related compounds have been synthesized using various methods. For instance, a novel NADH-dependent, short-chain dehydrogenase, PpKR8, from Paraburkholderia phymatum STM815, exhibited excellent enantioselectivity and high activity for the production of ®-CFPL (24b) through the reduction of 2-chloro-1-(3,4-difluorophenyl)ethanone (24a) .Molecular Structure Analysis
The molecular structure of “2-Amino-1-(4-fluorophenyl)ethanone” consists of a fluorophenyl group attached to an ethanone group with an amino group . The InChI representation of the molecule isInChI=1S/C8H8FNO/c9-7-3-1-6(2-4-7)8(11)5-10/h1-4H,5,10H2 . Physical And Chemical Properties Analysis
“2-Amino-1-(4-fluorophenyl)ethanone” has a molecular weight of 153.15 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3 . The compound has a rotatable bond count of 2 . The exact mass and monoisotopic mass of the compound are 153.058992041 g/mol . The topological polar surface area of the compound is 43.1 Ų .Scientific Research Applications
Biochemical Reagent
This compound can be used as a biochemical reagent . Biochemical reagents are substances that are used in biochemical research and analysis. They play a vital role in life science related research, helping scientists understand biological processes and diseases, and develop new drugs and therapies .
Organic Compound Research
The compound is used in research related to organic compounds . Organic compounds are widely studied in chemistry due to their variety and complexity. This compound, with its unique structure, can contribute to the understanding of reactions, synthesis, and properties of organic compounds .
Pharmaceutical Research
“2-Amino-1-(4-fluorophenyl)ethanone” may have potential applications in pharmaceutical research . Various derivatives of this compound are being studied for their biological activity, which could lead to the development of new drugs .
Molecular Docking Studies
Derivatives of this compound have been used in molecular docking studies . Molecular docking is a method used in computational biology to predict the orientation of one molecule to a second when bound to each other to form a stable complex . Knowledge gained from these studies can be used in drug design .
Material Science
The thermophysical properties of “2-Amino-1-(4-fluorophenyl)ethanone” make it a potential candidate for material science research . Understanding these properties can help in the development of new materials with desired characteristics .
Mechanism of Action
Target of Action
It is known that many bioactive aromatic compounds containing similar structures have been found to bind with high affinity to multiple receptors .
Mode of Action
Compounds with similar structures have been found to interact with their targets, leading to various biological effects .
Biochemical Pathways
Compounds with similar structures have been found to possess various biological activities, affecting multiple pathways .
Pharmacokinetics
It is known that the compound has high gi absorption and is bbb permeant .
Result of Action
Compounds with similar structures have been found to exhibit various biological activities, including antiviral, anti-inflammatory, and anticancer effects .
Action Environment
It is known that the compound is stable in an inert atmosphere and at temperatures between 2-8°c .
properties
IUPAC Name |
2-amino-1-(4-fluorophenyl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8FNO/c9-7-3-1-6(2-4-7)8(11)5-10/h1-4H,5,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HLYXSMQJWZMANE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)CN)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10364504 |
Source
|
| Record name | 2-amino-1-(4-fluorophenyl)ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10364504 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-1-(4-fluorophenyl)ethanone | |
CAS RN |
369-43-7 |
Source
|
| Record name | 2-amino-1-(4-fluorophenyl)ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10364504 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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